Cas no 2680868-75-9 (5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2680868-75-9
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• CID: 5653282
• PubChem ID: 165914066
• Update Time: 2025-08-04

5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid
• 2680868-75-9
• EN300-28279094
• 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C10H8N2O4S/c1-5(13)11-9-7(10(14)15)12-8(16-9)6-3-2-4-17-6/h2-4H,1H3,(H,11,13)(H,14,15)
• InChI Key： BNMPOQSNXVIHSC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C(=O)O)=C(NC(C)=O)O1

Computed Properties

• Exact Mass: 252.02047791g/mol
• Monoisotopic Mass: 252.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 121Ų

Additional information on 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2680868-75-9)

5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2680868-75-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the oxazole family, which is known for its diverse applications in medicinal chemistry. The presence of a thiophene ring and an acetamido group enhances its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

Recent studies highlight the growing interest in 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid as a building block for drug discovery. Researchers are particularly intrigued by its potential role in developing anti-inflammatory and antimicrobial agents. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a subject of investigation in the context of personalized medicine and targeted therapy. These areas are currently trending in scientific literature and align with the broader focus on precision healthcare.

From a synthetic perspective, CAS No. 2680868-75-9 offers versatility due to its functional groups. The carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability is crucial for optimizing pharmacokinetic profiles in drug development. Moreover, the thiophene component is often associated with enhanced bioavailability and metabolic stability, which are critical factors in modern drug design.

In the realm of green chemistry, 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid has also been explored as a candidate for sustainable synthesis routes. With increasing environmental concerns, researchers are prioritizing eco-friendly methodologies, such as catalytic processes and solvent-free reactions, to produce such compounds. This aligns with the global push toward sustainable development goals (SDGs) and reduces the ecological footprint of chemical manufacturing.

The compound's relevance extends to material science, where its heterocyclic framework contributes to the development of advanced polymers and functional materials. For instance, its incorporation into conductive polymers could pave the way for innovations in flexible electronics and biocompatible sensors. These applications are highly sought after in industries ranging from healthcare to renewable energy.

Analytical characterization of CAS No. 2680868-75-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance in pharmaceutical applications. The compound's stability under various conditions is also a key consideration for storage and transportation.

As the scientific community continues to explore the potential of 5-Acetamido-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid, its role in interdisciplinary research is expected to expand. Whether in drug discovery, material engineering, or sustainable chemistry, this compound exemplifies the convergence of innovation and practicality. Its study not only advances fundamental knowledge but also addresses real-world challenges in health and technology.